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Compound of Interest |

Compound Name: H-Arg-OEt 2 HCI
CAS No.: 36589-29-4
Cat. No.: B555090
. J

L-Arginine Ethyl Ester Dihydrochloride[1][2][3]
Part 1: Executive Technical Summary

H-Arg-OEt - 2 HCI (L-Arginine ethyl ester dihydrochloride) is a specialized amino acid derivative
widely utilized in peptide synthesis, nitric oxide (NO) research, and biomaterials engineering.
Unlike free L-Arginine, the ethyl ester modification masks the C-terminal carboxyl group,
significantly altering its physicochemical properties—most notably enhancing membrane
permeability and lipophilicity while retaining high water solubility due to the dihydrochloride salt
form.

Critical Operational Insight: The "2 HCI" designation is not merely a formality; it indicates that
this compound carries two equivalents of hydrochloric acid per molecule. Upon dissolution in
water or agueous buffers, it generates a highly acidic solution (estimated pH < 3.0 at high
concentrations). Researchers using this for biological assays (e.g., cell culture) must include a
neutralization step to prevent acid-induced cytotoxicity, a common experimental artifact often
mistaken for compound toxicity.

Part 2: Physicochemical Specifications

The following data aggregates validated parameters from multiple certificates of analysis and
chemical registries.
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Parameter

Specification

Technical Note

Chemical Name

L-Arginine ethyl ester
dihydrochloride

Ethyl (2S)-2-amino-5-
guanidinopentanoate
dihydrochloride

CAS Number

36589-29-4

Distinct from L-Arginine HCI
(1119-34-2)

Molecular Formula

CsH18N4O2 - 2 HCI

Stoichiometry is critical for

molarity calculations.

Includes the weight of two HCI

Molecular Weight 275.18 g/mol
molecules.
] ) ) Hygroscopic nature leads to
White to off-white crystalline o
Appearance clumping if exposed to
powder ]
moisture.
Water: >100 mg/mL (Freely
N Soluble)DMSO: Solubility is pH-dependent;
Solubility ] ) ] N
SolubleEthanol: Slightly free base is more lipophilic.
Soluble
Typically decomposes >200°C;
Melting Point Not Distinct (Decomposes) specific MP varies by
purity/solvate.
o _ Requires buffering for
Acidity (pKa) Solution pH < 3.0 (unbuffered)

physiological applications.

Part 3: Hazard Identification & Toxicology Logic

While this specific CAS is often classified as "Not a hazardous substance" under GHS (OSHA

29 CFR 1910.1200) by major suppliers like Sigma-Aldrich [1], this classification assumes bulk

inertness. In a research context, the following Risk Logic applies:

The "Hidden" Hazard: Acidity

e Mechanism: Hydrolysis of the dihydrochloride salt releases H* ions.

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Risk: Contact with mucous membranes (eyes, respiratory tract) can cause irritation not
because of the arginine, but due to the local acidic environment.

o Mitigation: Treat as a mild acid corrosive. Wear safety glasses and gloves during weighing
and solubilization.

Physiological Bioactivity

e Mechanism: H-Arg-OEt is a substrate for Nitric Oxide Synthase (NOS) and can act as a NO
donor prodrug.

o Risk: Inadvertent systemic absorption (inhalation of dust) could theoretically modulate blood
pressure (vasodilation), though occupational risk is low.

o Status:For Research Use Only (RUO). Not for human consumption or therapeutic use
without regulatory approval.

Part 4: Operational Protocols
Storage & Stability

» Condition: Store at -20°C.
e Environment: Keep tightly sealed with desiccant.

o Rationale: The ester bond is susceptible to hydrolysis (reverting to L-Arginine and Ethanol) in
the presence of moisture, especially if the pH drifts. The HCI salt is hygroscopic; moisture
absorption accelerates degradation.

Solubilization & Neutralization Workflow

For biological applications (e.g., adding to cell culture media), you cannot simply dissolve and
add. You must neutralize the HCI.[1]
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Start: Weigh H-Arg-OEt - 2 HCI

Dissolve in dH20
(Target Conc: 10-100 mM)

Critical Check: Measure pH

(Expect pH < 3.0)

Mandatory for Bio-Assays

Neutralization Step:
Titrate with 1N NaOH
TargetpH 7.2-7.4

Sterilization:
0.22 um PES Filter

Ready for Assay
(Use immediately)

Click to download full resolution via product page

Figure 1: Validated workflow for preparing physiological solutions of Arginine Ethyl Ester 2HCI,
emphasizing the critical neutralization step.

Synthesis Application: Deprotection

In peptide synthesis, the ethyl ester (OEt) serves as a C-terminal protecting group.
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e Removal: Saponification using dilute base (LiOH or NaOH) in methanol/water.

» Caution: Strong basic conditions can lead to racemization. Controlled enzymatic hydrolysis

(e.g., using esterases) is an alternative for sensitive peptides.

Part 5: Emergency Response & Disposal

This protocol is based on the chemical's acidic nature and standard laboratory prudence.

Scenario

Response Protocol

Mechanism of Action

Eye Contact

Rinse immediately with water

for 15+ mins. Lift eyelids.

Dilutes acidity; prevents

corneal etching from HCI.

Skin Contact

Wash with soap and copious

water. Remove contaminated

Neutralizes surface acidity;

prevents dermatitis.

clothing.
_ Move to fresh air. If breathing Clears airway of acidic dust
Inhalation o ) )
is difficult, give oxygen. particles.
Sweep up (avoid dust). Place )
) ) ) ) ) Mechanical removal. Water
Spill Cleanup in container. Wipe area with N ) o
solubilizes residue for wiping.
damp cloth.
Dissolve in water, neutralize to ~ Neutralization renders the salt
Disposal pH 6-8, then drain (if local regs  largely benign (Arginine +
allow) or chemical waste. Chloride).
References

e Sigma-Aldrich. (2025). Safety Data Sheet: L-Arginine ethyl ester dihydrochloride (Product

A2883). Retrieved from

e BenchChem. (n.d.). L-Arginine ethyl ester dihydrochloride: Structure and Applications.

Retrieved from

o National Institutes of Health (NIH). (2020). Arginine ethyl ester-releasing biomaterials.

PubMed. Retrieved from

© 2026 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. (n.d.). Compound Summary: Arginine Ethyl Ester.[2][1] National Library of
Medicine. Retrieved from

o ChemicalBook. (2024). Chemical Properties of L-Arginine Ethyl Ester Dihydrochloride.
Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. H-Arg-OEt 2 HCI | 36589-29-4 | Benchchem [benchchem.com]

e 2. Cationic Surfactants from Arginine: Synthesis and Physicochemical Properties
[article.sapub.org]
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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